Cas no 104206-82-8 (Mesotrione)

Mesotrione Properties

Names and Identifiers

• 2-(4-Mesyl-2-nitrobenzoyl)-1,3-cyclohexanedione
• 2-[4-(methylsulfonyl)-2-nitrobenzoyl]-1,3-cyclohexanedione
• MESOTRIONE
• MESOTRION, PESTANAL
• MESOTRION
• 1,3-Cyclohexanedione, 2-4-(methylsulfonyl)-2-nitrobenzoyl-
• mesotrione (bsi, pa iso)
• (4-(METHYLSULFONYL)-2-NITROBENZOYL)-1,3-CYCLOHEXANEDIONE
• mesotrione 2-[4-(methylsulfonyl)-2-nitrobenzoyl]-1,3-cyclohexanedione
• Mesotrione Solution
• 2-(4-mesyl-2-nitrobenzoyl)cyclohexane-1,3-dione
• 2-[4-(methanesulfonyl)-2-nitrobenzoyl]cyclohexane-1,3-dione
• Messotrione
• Mesotrione 0.1
• Mesotrione Solution, 1000ppm
• Mesotrione 480g/l sc
• Mesotrione 100g/L SC
• 2-(4-(Methylsulfonyl)-2-nitrobenzoyl)cyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2-[4-(methylsulfonyl)-2-nitrobenzoyl]-
• KPUREKXXPHOJQT-UHFFFAOYSA-N
• 48TR68G21T
• (2-nitro-4-(methylsullfonyl))benzoylcyclohexane-1,3-dione
• 2-(4-methylsulfonyl-2-nitrobenzoyl)cyclohexane-1,3-dione
• 2-(4-methylsulphonyl-2-nitrobenzoyl)-1,3-cyclohexane
• +Expand

• MDL： MFCD01941299
• InChIKey： KPUREKXXPHOJQT-UHFFFAOYSA-N
• Inchi： 1S/C14H13NO7S/c1-23(21,22)8-5-6-9(10(7-8)15(19)20)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3
• SMILES： S(C([H])([H])[H])(C1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])C(C1([H])C(C([H])([H])C([H])([H])C([H])([H])C1=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 339.04100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 339.041
• Heavy Atom Count: 23
• Complexity: 627
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 140

Experimental Properties

• LogP: 2.72330
• PSA: 139.55000
• Refractive Index: 1.583
• Boiling Point: 643.3°C at 760 mmHg
• Melting Point: 165°
• Flash Point: 342.9ºC
• pka: pKa (20°): 3.12
• Density: 1.474g/cm3

Mesotrione Security Information

• Symbol: GHS09
• WGK Germany：2
• Safety Term：S60;S61
• Safety Instruction： S60-S61
• Risk Phrases：R50/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3077
• Hazard Statement： H410
• Warning Statement： P273-P501
• Storage Condition：0-6°C
• Risk Phrases： 50/53
• Signal Word：Warning
• Toxicity：LD50 in rats (mg/kg): >5000 orally; >2000 dermally; LC50 in rats (mg/l): >5 by inhalation; LC50 (96 hr) in bluegill sunfish, rainbow trout (mg/l): >120, >120

Mesotrione Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2930909059

  Overview:

  2930909059 Clethodim \Sulfodone\Methyl azine oxalate\Sulpirone, etc. [including benzenesulfonamide\Metalaxyl\Chlorthionyl oxalamide\Defoliation phosphorus].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  HS:2930909059 hydrazinecarbothioamide VAT:17.0% Tax rebate rate:9.0% Supervision conditions:S MFN tariff:6.5% General tariff:30.0%

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances